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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The catalytic hydrogenation of 2-hexylcyclopentanone is a significant chemical transformation

that yields 2-hexylcyclopentanol, a valuable intermediate in the synthesis of various fine

chemicals and pharmacologically active compounds. The reduction of the ketone functionality

to a secondary alcohol introduces a new chiral center, making the stereoselectivity of this

reaction a critical aspect for consideration in synthetic strategies. The efficiency and selectivity

of this process are highly dependent on the choice of catalyst, solvent, temperature, and

hydrogen pressure. These application notes provide a detailed overview of the reaction

conditions and a comprehensive experimental protocol for the catalytic hydrogenation of 2-
hexylcyclopentanone.

Reaction Overview
The fundamental reaction involves the addition of hydrogen across the carbonyl double bond of

2-hexylcyclopentanone in the presence of a metal catalyst. The general transformation is

depicted below:

Scheme 1: Catalytic Hydrogenation of 2-Hexylcyclopentanone``` O OH // | / \ --(CH2)5CH3 +

H2 --Catalyst--> / \ --(CH2)5CH3 \ / \ /

(2-Hexylcyclopentanone) (2-Hexylcyclopentanol)
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Caption: Experimental workflow for the catalytic hydrogenation of 2-hexylcyclopentanone.

Logical Relationship Diagram

Input Parameters

Process

Output Metrics

Catalyst
(Pd/C, Pt/C, Ru)

Catalytic
Hydrogenation

Solvent
(Ethanol, Methanol)

Temperature

H2 Pressure

Product Yield

Diastereoselectivity
(cis/trans ratio)

Product Purity

Click to download full resolution via product page

Caption: Key parameters influencing the outcome of the catalytic hydrogenation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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